Cas no 131141-70-3 (Propanoic acid,2,2-dimethyl-, 2-ethylbutyl ester)

• Product Name: Propanoic acid,2,2-dimethyl-, 2-ethylbutyl ester
• CAS No: 131141-70-3
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 102409
• PubChem ID: 14710420
• Update Time: 2025-04-18

Propanoic acid,2,2-dimethyl-, 2-ethylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-, 2-ethylbutyl ester
• 4-methylpentyl 2,2-dimethylpropanoate
• ISOHEXYL NEOPENTANOATE
• Propanoic acid, 2-Methyl-, 2-ethylbutyl ester
• SCHEMBL13686673
• 131141-70-3
• 2-Ethylbutyl pivalate
• 2-Ethylbutyl 2,2-dimethylpropanoate
• Propanoic acid, 2,2-dimethyl-, 2-ethylbutyl ester
• DTXSID00338052

• Inchi： 1S/C11H22O2/c1-6-9(7-2)8-13-10(12)11(3,4)5/h9H,6-8H2,1-5H3
• InChI Key： ISMQKBKUZVGAES-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)C)=O)CC(CC)CC

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų